Cas no 73167-24-5 (9,10-Anthracenedione,1-amino-4-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-)

• Product Name: 9,10-Anthracenedione,1-amino-4-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-
• CAS No: 73167-24-5
• MF: C₂₃H₂₀N₂O₉S₂
• MW: 532.542903900146
• CID: 571849
• PubChem ID: 16205294
• Update Time: 2025-04-19

9,10-Anthracenedione,1-amino-4-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-amino-4-[[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]amino]-
• 2-[[5-[(1-amino-9,10-dioxo-4-anthryl)amino]-2-methoxyphenyl]sulphonyl]ethyl hydrogen sulphate
• 2-[5-[(4-amino-9,10-dioxoanthracen-1-yl)amino]-2-methoxyphenyl]sulfonylethyl hydrogen sulfate
• 2-((5-((1-Amino-9,10-dioxo-4-anthryl)amino)-2-methoxyphenyl)sulphonyl)ethyl hydrogen sulphate
• 2-({5-[(4-amino-9,10-dioxo-9,10-dihydroanthracen-1-yl)amino]-2-methoxyphenyl}sulfonyl)ethyl hydrogen sulfate
• EINECS 277-307-3
• 73167-24-5
• DTXSID30223422
• 2-[[5-[(1-AMINO-9,10-DIOXO-4-ANTHRYL)AMINO]-2-METHOXYPHENYL]SULFONYL]ETHYL HYDROGEN SULFATE
• NS00037479

• Inchi： 1S/C23H20N2O9S2/c1-33-18-9-6-13(12-19(18)35(28,29)11-10-34-36(30,31)32)25-17-8-7-16(24)20-21(17)23(27)15-5-3-2-4-14(15)22(20)26/h2-9,12,25H,10-11,24H2,1H3,(H,30,31,32)
• InChI Key： XDPWPTVQRHDJAK-UHFFFAOYSA-N
• SMILES： S(CCOS(=O)(=O)O)(C1C(=CC=C(C=1)NC1=CC=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)N)OC)(=O)=O

Computed Properties

• Exact Mass: 532.06102257g/mol
• Monoisotopic Mass: 532.06102257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Density: 1.591
• Refractive Index: 1.686